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Compound of Interest
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Cat. No.: B12655959

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the fabrication and characterization
of photodetector devices based on cesium chlorobromide (CsPbCIxBrs-x) perovskites. The
protocols outlined below detail methods for the synthesis of the perovskite material and the
subsequent fabrication and performance evaluation of the photodetector device.

Introduction

All-inorganic cesium lead halide perovskites, particularly mixed-halide systems like cesium
chlorobromide (CsPbCIxBr3-x), have emerged as highly promising materials for
optoelectronic applications, including photodetectors. Their appeal lies in their tunable
bandgaps, high absorption coefficients, and superior stability compared to their organic-
inorganic hybrid counterparts.[1][2][3] By adjusting the chloride-to-bromide ratio, the spectral
response of the photodetector can be precisely controlled, making them suitable for a range of
applications from near-ultraviolet to visible light detection.

This document provides detailed protocols for the synthesis of CsPbClxBrs-x nanocrystals via a
hot-injection method and the fabrication of a photodetector device using a solution-based spin-
coating process. Furthermore, it outlines the key characterization techniques to evaluate the
performance of the fabricated device.
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Quantitative Data Summary

The performance of CsPbCIxBrs-x photodetectors is highly dependent on the specific halide
composition and the device architecture. The following table summarizes key performance
metrics for CsPbBrs-xClx/Si heterojunction photodetectors with varying Br/Cl ratios,
demonstrating the tunability of the device characteristics.

Peak
Perovskite Responsivity Detectivity Response
. Wavelength .
Composition (AIW) (Jones) Time (ps)
(nm)
CsPbBr2Cl 500 102.6 5.20 x 1012 ~50/70 (rise/fall)
CsPbBri1.5Cli.s 460 - - ~50/70 (rise/fall)
CsPbBrCl2 - - - ~50/70 (rise/fall)
CsPbClIs - - - ~50/70 (rise/fall)

Data extracted from a study on CsPbBrs-xClx/Si heterojunction photodetectors grown by
chemical vapor deposition (CVD)[4]. The responsivity and detectivity were measured under an
illumination intensity of 7.8 pyW/cm?2. The response times were noted to be in the microsecond
scale for the series.

Experimental Protocols
Synthesis of CsPbCIxBrs-x Nanocrystals (Hot-Injection
Method)

This protocol describes a common method for synthesizing high-quality perovskite nanocrystals
with tunable halide compositions.

Materials:
e Cesium carbonate (Cs2COs)
e Lead(ll) bromide (PbBrz)

o Lead(ll) chloride (PbClI2)
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1-Octadecene (ODE)

Oleic acid (OA)

Oleylamine (OLA)

Toluene (anhydrous)

Nitrogen gas (high purity)
Equipment:

Three-neck flask

Heating mantle with magnetic stirrer

Schlenk line

Syringes and needles

Centrifuge

Procedure:

e Cesium Oleate Precursor Preparation:

o

In a three-neck flask, combine Cs2COs (0.4 mmol), OA (1.25 mL), and ODE (20 mL).

[¢]

Heat the mixture to 120 °C under vacuum for 1 hour to remove water and oxygen.

o

Switch to a nitrogen atmosphere and heat to 150 °C until the Cs2COs has fully reacted and
the solution is clear.

[e]

Preheat this cesium oleate solution to 100 °C before injection.
e Lead Halide Precursor Preparation:

o In a separate three-neck flask, combine ODE (10 mL), PbBrz (0.188 mmol), and a varying
amount of PbCIz to achieve the desired CI/Br ratio. For example, for CsPbCl1.5Bri1.s, use
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0.094 mmol of PbBr2 and 0.094 mmol of PbCl-.

o Add OA (1 mL) and OLA (1 mL) to the flask.
o Heat the mixture to 120 °C under vacuum for 1 hour.

o Switch to a nitrogen atmosphere.

e Hot-Injection and Nanocrystal Growth:

o Rapidly inject the preheated cesium oleate solution (0.8 mL) into the lead halide precursor
solution at 120 °C.

o Allow the reaction to proceed for 5-10 seconds for nanocrystal growth.
o Cool the reaction mixture rapidly in an ice-water bath.
 Purification:

o Add toluene to the crude solution and centrifuge at high speed (e.g., 8000 rpm for 10
minutes).

o Discard the supernatant and re-disperse the nanocrystal pellet in a minimal amount of
toluene.

Photodetector Device Fabrication (Spin-Coating Method)

This protocol outlines the fabrication of a simple Metal-Semiconductor-Metal (MSM)
photodetector on a pre-patterned substrate.

Materials:

Pre-patterned substrate with interdigitated electrodes (e.g., Au on SiO2/Si)

CsPbClIxBrs-x nanocrystal solution in toluene

Acetone

Isopropanol
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Equipment:

e Spin coater

e Hotplate
 Ultrasonic bath
Procedure:

e Substrate Cleaning:

o Sequentially clean the pre-patterned substrate by ultrasonication in acetone and
isopropanol for 15 minutes each.

o Dry the substrate with a stream of nitrogen gas.

o Treat the substrate with UV-Ozone for 15 minutes to improve surface wettability.
e Perovskite Film Deposition:

o Dispense the CsPbCIxBrs-x nanocrystal solution onto the cleaned substrate.

o Spin-coat the solution at a speed of 2000-4000 rpm for 30-60 seconds.

o Anneal the substrate on a hotplate at 100 °C for 10 minutes to remove residual solvent

and improve film quality.
o Electrode Deposition (if not pre-patterned):

o If using a plain substrate, deposit metal electrodes (e.g., Au) through a shadow mask
using thermal evaporation to form an interdigitated pattern.

Characterization Protocols
Current-Voltage (I-V) Characteristics

Purpose: To determine the photodetector's dark current, photocurrent, and photoresponse.
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Equipment:

Semiconductor parameter analyzer or source measure unit (SMU)

Probe station

Light source with adjustable intensity (e.g., a solar simulator or a calibrated LED)

Optical power meter

Procedure:

e Mount the fabricated device on the probe station.
e Connect the electrodes to the SMU.

e Measure the I-V curve in the dark by sweeping the voltage from a negative to a positive bias
(e.g.,-5Vto+5V).

e llluminate the device with a known light intensity and repeat the I-V sweep to measure the
photocurrent.

» Repeat the measurement at different light intensities to study the device's linearity.

Spectral Response

Purpose: To determine the photodetector's responsivity as a function of wavelength.

Equipment:

Monochromator with a broadband light source (e.g., Xenon lamp)

Lock-in amplifier

Optical chopper

Calibrated photodiode for reference

Procedure:
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The light from the monochromator is chopped at a specific frequency.

The chopped monochromatic light illuminates the photodetector.

The resulting AC photocurrent is measured using the lock-in amplifier.

The incident optical power at each wavelength is measured using the calibrated photodiode.

The spectral responsivity (R) is calculated as the ratio of the photocurrent to the optical
power at each wavelength.

Transient Photoresponse (Response Speed)

Purpose: To measure the rise and fall times of the photodetector.

Equipment:

Pulsed light source (e.g., a pulsed laser or an LED driven by a function generator)

High-speed oscilloscope

Load resistor

Procedure:

Connect the photodetector in series with the load resistor.
llluminate the device with the pulsed light source.
Measure the voltage across the load resistor using the oscilloscope.

The rise time is typically defined as the time it takes for the photocurrent to increase from
10% to 90% of its peak value.

The fall time is the time it takes for the photocurrent to decrease from 90% to 10% of its peak
value.

Visualizations

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

/CSPbClXBI‘B-X Nanocrystal Synthesis\

Precursor Preparation
(Cs-oleate & Pb-halide)

)

Hot-Injection
(120°C)

l

Nanocrystal Growth

(5-10 sec)
4 Photodetector Fabrication R
Purification Substrate Cleaning
(Centrifugation) (Ultrasonication & UV-Ozone)
& J
Nanocrystdl Solution
> Spin-Coating

(Perovskite Solution)

:

Annealing
(100°C)

- J

Device (Jharacterization

y y y

Spectral Response Transient Photoresponse

I-V Measurement
(Dark & Light)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b12655959?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Caption: Experimental workflow for the fabrication and characterization of a CsPbCIxBrs-x
photodetector.
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Caption: Operational mechanism of a Metal-Semiconductor-Metal (MSM) perovskite
photodetector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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